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Compound of Interest

Compound Name: 2-(2,3-Dimethylphenyl)propan-2-ol

CAS No.: 156744-78-4

Cat. No.: B3379391

Get Quote

Technical Profile: 2-(2,3-Dimethylphenyl)propan-
2-ol
Essential Data for Medetomidine Synthesis & Process
Development
Executive Summary
2-(2,3-Dimethylphenyl)propan-2-ol (CAS: 156744-78-4) is a tertiary benzylic alcohol

predominantly utilized as a regioselective precursor in the manufacture of Medetomidine and

Dexmedetomidine. Its steric bulk, provided by the ortho-methyl substitution on the phenyl ring,

dictates its unique reactivity profile, specifically preventing unwanted side-reactions during

imidazole coupling. This guide synthesizes experimental spectral data with physicochemical

properties to support process chemists and researchers.

Chemical Identity & Structural Analysis[1][2]
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Parameter Detail

IUPAC Name 2-(2,3-Dimethylphenyl)propan-2-ol

Common Synonyms

,

,2,3-Tetramethylbenzenemethanol; 2,3-

Dimethyl-

,

-dimethylbenzyl alcohol

CAS Registry Number 156744-78-4

Molecular Formula

C

H

O

Molecular Weight 164.25 g/mol

SMILES CC1=C(C(=CC=C1)C(C)(C)O)C

InChI Key LYAYPVCAAQCSGB-UHFFFAOYSA-N

Structural Insight
The molecule features a tertiary alcohol moiety directly bonded to a 2,3-xylyl (dimethylphenyl)

ring.

Steric Hindrance: The methyl group at the 2-position (ortho) creates significant steric strain

around the benzylic carbon. This hindrance is a critical quality attribute, as it suppresses the

formation of ether byproducts during acidic workups, favoring the desired elimination to the

alkene (medetomidine precursor).

Electronic Effect: The electron-donating methyl groups at positions 2 and 3 activate the ring,

making the benzylic hydroxyl group labile under acidic conditions (prone to dehydration).

Physicochemical Properties
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Note: Experimental values are prioritized; predicted values are marked with (Pred) based on

structure-activity relationship (SAR) algorithms.

Property Value Context/Notes

Physical State Viscous Oil / Low-Melting Solid

Often isolated as a crude oil;

crystallizes upon high

purification or cooling.

Boiling Point 235°C ± 10°C (Pred)
Extrapolated from 2-phenyl-2-

propanol (202°C).

Melting Point 30–40°C (Est)

Low melting point due to

disruption of crystal packing by

the ortho-methyl group.

Density 0.98 ± 0.05 g/cm³ (Pred)
Slightly denser than

unsubstituted cumyl alcohol.

LogP (Octanol/Water) 2.4 – 2.6 (Pred)
Highly lipophilic; practically

insoluble in water.

pKa ~14.5 (Alcohol)
Typical for tertiary alcohols;

non-acidic in aqueous media.

Solubility Soluble
Methanol, Ethanol, THF,

Dichloromethane, Toluene.

Spectral Characterization (Experimental)
The following NMR data is derived from isolated material synthesized via the Grignard route.

This data serves as the primary method for identity verification.

H NMR (400 MHz, CDCl )
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Shift (

ppm)
Multiplicity Integration Assignment

1.68 Singlet (s) 6H

Gem-dimethyl (C(CH

)

OH)

1.70 Singlet (s) 1H Hydroxyl proton (-OH)

2.29 Singlet (s) 3H Aromatic Methyl (C-3)

2.50 Singlet (s) 3H
Aromatic Methyl (C-2,

ortho)

7.03 – 7.10 Multiplet (m) 2H
Aromatic protons (H-

4, H-5)

7.29 – 7.32 Multiplet (m) 1H Aromatic proton (H-6)

C NMR (100 MHz, CDCl )
Shift (

ppm)
Assignment

17.72
Ar-CH

(C-3 methyl)

21.08
Ar-CH

(C-2 methyl)

31.24 Gem-dimethyl carbons

73.71 Quaternary Benzylic Carbon (C-OH)

123.11, 125.02, 129.02 Aromatic CH carbons

135.09, 138.69 Aromatic Quaternary carbons (C-Me)

145.47 Aromatic Quaternary carbon (Ipso to alcohol)
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Synthesis & Reaction Pathway
The synthesis of 2-(2,3-Dimethylphenyl)propan-2-ol is a classic Grignard addition, but the

stoichiometry and temperature control are vital to prevent Wurtz coupling side-products.

Experimental Workflow (Grignard Route)
Activation: Magnesium turnings are activated with iodine/dibromoethane in dry THF.

Formation: 1-Bromo-2,3-dimethylbenzene is added dropwise to maintain reflux (forming the

Grignard reagent).

Addition: Dry acetone is added at 0–20°C. Critical Step: Temperature must be controlled to

prevent dehydration.

Quench: Saturated NH

Cl is used to hydrolyze the magnesium alkoxide.

Process Flow Diagram

1-Bromo-2,3-dimethylbenzene Mg / THF
(Grignard Formation)

Activation Grignard Reagent
(Ar-Mg-Br)

Reflux

2-(2,3-Dimethylphenyl)propan-2-ol
(Target Alcohol)

+ Acetone
0°C to 20°C

Acetone
(Electrophile)

Medetomidine
(Downstream API)

Acid Cat.
+ Imidazole

Click to download full resolution via product page

Figure 1: Synthetic pathway from precursor bromide to the target alcohol and subsequent API.

[1][2]

Handling, Stability & Safety
Stability: The compound is stable under ambient conditions but is hygroscopic and prone to

acid-catalyzed dehydration. It should be stored in tightly sealed containers, preferably under

inert gas (Nitrogen/Argon), to prevent conversion to the styrene derivative (alkene).
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Hazards: Like most benzylic alcohols, it is an irritant to eyes and skin.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.

Storage: Store at 2–8°C for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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